Cas no 2229253-04-5 (methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate)

• Product Name: methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate
• CAS No: 2229253-04-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6052646
• PubChem ID: 165700214
• Update Time: 2025-06-08

methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate
• EN300-1753261
• 2229253-04-5

• Inchi： 1S/C11H10N2O3/c1-15-11(14)8-4-2-3-7(5-8)10-9(12)6-13-16-10/h2-6H,12H2,1H3
• InChI Key： ZUBLQRDGFYQMSR-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate

Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate (CAS No. 2229253-04-5): A Comprehensive Overview

Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate, identified by its CAS number 2229253-04-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoate moiety linked to an oxazole ring substituted with an amino group, has garnered attention due to its potential applications in drug discovery and therapeutic development. The unique structural features of this compound make it a valuable candidate for further investigation, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate consists of a benzoic acid derivative where the carboxylic acid group is esterified with a methyl group. The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, is attached at the third position of the benzoate backbone. The presence of the amino group at the fourth position of the oxazole ring introduces a basic nitrogen atom, which can participate in various hydrogen bonding interactions and influence the compound's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The amino group on the oxazole ring could serve as a hydrogen bond acceptor or donor, facilitating interactions with key residues in target proteins. Additionally, the benzoate moiety is known to enhance lipophilicity, which can improve membrane permeability and cellular uptake.

In vitro studies have begun to explore the potential pharmacological effects of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate. Initial findings indicate that it may possess anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation and pain. By inhibiting their activity, this compound could offer therapeutic benefits in conditions such as arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The oxazole ring is a versatile scaffold that has been widely used in medicinal chemistry due to its ability to engage in multiple types of non-covalent interactions. The presence of both oxygen and nitrogen atoms allows for hydrogen bonding with polar residues in proteins, while the aromatic nature of the benzene ring contributes to hydrophobic interactions. These characteristics make Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate a promising candidate for further development as an inhibitor or modulator of biological processes.

Furthermore, the structural flexibility of this compound allows for modifications that can fine-tune its pharmacological profile. Researchers can explore variations in the substitution patterns on the benzoate ring or the oxazole ring to optimize binding affinity and selectivity. For instance, introducing additional functional groups such as halogens or alkyl chains could enhance metabolic stability or alter distribution properties. Such modifications are essential for developing drug candidates that meet stringent pharmacokinetic requirements.

The synthesis of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be necessary to achieve enantiopure compounds if stereochemical specificity is desired for biological activity.

Quality control and analytical characterization are critical steps in ensuring the purity and consistency of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the compound's structure and purity. These analytical methods are essential for meeting regulatory standards and ensuring that the final product is suitable for preclinical and clinical studies.

The potential therapeutic applications of Methyl 3-(4-amino-1,2-oxazol-5-yl)benzoate extend beyond anti-inflammatory effects. Preliminary data suggest that it may also exhibit antioxidant properties by scavenging reactive oxygen species (ROS) or modulating antioxidant enzyme activities. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. Therefore, this compound could serve as a lead molecule for developing novel therapeutics targeting oxidative damage.

Preclinical studies are underway to evaluate the safety profile and efficacy of Methyl 3-(4-amino-1,2-o xazol -5 -yl )ben z o ate i n animal models . These studies will provide valuable insights into its pharmacokinetics , biodistribution , toxicity , and therapeutic potential . Successful preclinical results would pave the way for human clinical trials , where its effectiveness against specific diseases can be assessed in patients .

The development pipeline for Methyl 3-(4-amino -1 ,2 -ox az ol -5 - yl )ben z o ate i s an exciting endeavor that leverages cutting-edge research methodologies . By integrating structural biology , computational modeling , synthetic chemistry , and pharmacology , scientists are poised to uncover new therapeutic strategies . The unique combination of structural features makes this compound a compelling candidate for further exploration , with potential implications across multiple therapeutic areas .